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Cat. No.: B483778 Get Quote

Application Notes
The 3-Methyl-2-benzothiazolinone hydrazone (MBTH) method is a widely utilized and sensitive

spectrophotometric technique for the determination of formaldehyde in ambient and indoor air

samples. This method is particularly valued for its high sensitivity, making it suitable for

assessing occupational exposure and monitoring indoor air quality. The underlying principle of

this method involves the reaction of formaldehyde with MBTH in the presence of an oxidizing

agent to form a stable blue cationic dye.[1][2] The intensity of the resulting color, measured

spectrophotometrically, is directly proportional to the formaldehyde concentration.[1]

There are two primary approaches for sample collection when employing the MBTH method:

Impinger-Based Sampling: This traditional method involves drawing a known volume of air

through an impinger containing an absorbing solution of MBTH. This technique is effective

for collecting gaseous formaldehyde.

Coated Filter Sampling: A more modern approach utilizes a glass fiber filter coated with

MBTH hydrochloride.[3][4] This active sampling method offers advantages in terms of ease

of handling and transportation. Air is drawn through the filter, and the formaldehyde is

captured directly onto the solid support.[3][4]

The MBTH method is recognized by various regulatory and advisory bodies. For instance, it

forms the basis of NIOSH Method 3500 for the determination of formaldehyde.[5][6] The
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method's applicability extends to a working range of 0.02 to 4.0 ppm for an 80-L air sample,

with the capability to measure ceiling levels as low as 0.1 ppm for a 15-L sample.[5][6]

It is important to be aware of potential interferences. A positive interference can be observed

from other aliphatic aldehydes, though the method is most sensitive to formaldehyde.[1]

Oxidizable organic materials may also lead to positive interference.[6] Conversely, phenol can

produce a negative bias.[6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters associated with the MBTH

method for formaldehyde analysis.

Parameter Value Reference Method/Study

Working Range
0.02 to 4.0 ppm (0.025 to 4.6

mg/m³) for an 80-L air sample
NIOSH Method 3500[5][6]

Detection Limit 0.5 µg per sample NIOSH Method 3500[5]

Ceiling Level Measurement
As low as 0.1 ppm for a 15-L

sample
NIOSH Method 3500[5][6]

Recovery from Coated Filters
87-102% in the range of 0.065-

2.9 µg of formaldehyde
Chan et al. (2001)[3][4]

Collection Efficiency (Coated

Filter)
> 90% Chan et al. (2001)[3][4]

Overall Sensitivity (Coated

Filter)

Approximately 3 µg/m³ (about

2 ppb v/v)
Chan et al. (2001)[3][4]

Precision (Coefficient of

Variation)

Ranged from 0.03 to 0.24, with

a pooled precision of 0.09

NIOSH Method 3500 Field

Study[7][8]

Experimental Protocols
Protocol 1: Impinger-Based Sampling and Analysis
(Based on NIOSH Method 3500)
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1. Reagent Preparation:

MBTH Absorbing Solution (0.05%): Dissolve 0.5 g of 3-methyl-2-benzothiazolinone

hydrazone hydrochloride in deionized water and dilute to 1 L.

Oxidizing Reagent: Prepare a solution containing 1% ferric chloride and 1.6% sulfamic acid

in deionized water.

Formaldehyde Stock Solution (1 mg/mL): Prepare by diluting a standardized formalin

solution.

Working Standards: Prepare a series of working standards by diluting the formaldehyde

stock solution with the MBTH absorbing solution.

2. Air Sampling:

Calibrate a personal sampling pump to a flow rate between 0.2 and 1.0 L/min.

Connect a midget impinger containing 10 mL of the MBTH absorbing solution to the pump.

Sample a known volume of air (typically 1 to 100 L).

After sampling, seal the impinger and protect it from light.

3. Sample Analysis:

Transfer the contents of the impinger to a 25 mL volumetric flask.

Add 2 mL of the oxidizing reagent and allow the color to develop for at least 12 minutes.

Dilute to the mark with deionized water.

Measure the absorbance of the solution at 628 nm using a spectrophotometer.

Prepare a calibration curve using the working standards and determine the concentration of

formaldehyde in the sample.

Protocol 2: Coated Filter Sampling and Analysis
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1. Reagent and Media Preparation:

MBTH Coating Solution: Prepare a solution of 3-methyl-2-benzothiazolinone hydrazone

hydrochloride in deionized water.

Filter Coating: Evenly coat glass fiber filters with the MBTH solution and dry them in a

desiccator. Store the coated filters in a clean, sealed container.

Oxidizing Reagent: Prepare a solution of iron (III) chloride and sulfamic acid.[3][4]

Formaldehyde Stock and Working Standards: Prepare as described in Protocol 1.

2. Air Sampling:

Place a coated filter in a filter cassette.

Connect the cassette to a calibrated sampling pump and sample air at a known flow rate (up

to 1 L/min) for a specified duration.[3][4]

After sampling, cap the filter cassette.

3. Sample Analysis:

Extract the filter with a known volume of deionized water (e.g., 10 mL) by shaking or

vortexing.

Take an aliquot of the extract and add the oxidizing reagent.

Allow for color development.

Measure the absorbance at 628 nm and quantify the formaldehyde concentration against a

calibration curve prepared from standards that have been similarly treated.[3][4]
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Caption: Chemical reaction mechanism of the MBTH method for formaldehyde detection.
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Caption: General experimental workflow for formaldehyde analysis using the MBTH method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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